![molecular formula C17H17FN2O2 B5146785 N-{2-[(2,3-dimethylphenyl)amino]-2-oxoethyl}-3-fluorobenzamide](/img/structure/B5146785.png)
N-{2-[(2,3-dimethylphenyl)amino]-2-oxoethyl}-3-fluorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{2-[(2,3-dimethylphenyl)amino]-2-oxoethyl}-3-fluorobenzamide, also known as DFU, is a small molecule inhibitor that has been widely studied for its potential therapeutic applications. DFU is a member of the benzamides family, which are known to have anti-inflammatory and anti-cancer properties.
Mechanism of Action
N-{2-[(2,3-dimethylphenyl)amino]-2-oxoethyl}-3-fluorobenzamide exerts its effects by inhibiting the activity of the enzyme PPARγ, which plays a crucial role in regulating glucose and lipid metabolism, as well as inflammation. By inhibiting PPARγ, this compound can modulate the expression of genes involved in these processes, leading to its therapeutic effects.
Biochemical and physiological effects:
This compound has been shown to have a wide range of biochemical and physiological effects. This compound can modulate the expression of genes involved in glucose and lipid metabolism, leading to improved insulin sensitivity and glucose uptake. This compound can also inhibit the production of inflammatory cytokines, leading to its anti-inflammatory effects. In addition, this compound has been shown to inhibit the activity of enzymes involved in angiogenesis, leading to its anti-cancer effects.
Advantages and Limitations for Lab Experiments
N-{2-[(2,3-dimethylphenyl)amino]-2-oxoethyl}-3-fluorobenzamide has several advantages for lab experiments, including its high potency and selectivity for PPARγ. However, this compound can also be toxic at high concentrations, which can limit its use in some experiments. In addition, this compound can be difficult to solubilize in some solvents, which can make it challenging to work with in certain experiments.
Future Directions
For research on N-{2-[(2,3-dimethylphenyl)amino]-2-oxoethyl}-3-fluorobenzamide include the development of analogs, investigation of its effects on other diseases, and the development of new delivery methods.
Synthesis Methods
N-{2-[(2,3-dimethylphenyl)amino]-2-oxoethyl}-3-fluorobenzamide can be synthesized using a multi-step process that involves the reaction of 3-fluoroaniline with 2,3-dimethylbenzoyl chloride, followed by a coupling reaction with 2-aminobenzamide. The final product is obtained after purification via column chromatography.
Scientific Research Applications
N-{2-[(2,3-dimethylphenyl)amino]-2-oxoethyl}-3-fluorobenzamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and inflammation. This compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. This compound has also been shown to improve glucose metabolism and insulin sensitivity in animal models of diabetes. In addition, this compound has anti-inflammatory properties that make it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and psoriasis.
properties
IUPAC Name |
N-[2-(2,3-dimethylanilino)-2-oxoethyl]-3-fluorobenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17FN2O2/c1-11-5-3-8-15(12(11)2)20-16(21)10-19-17(22)13-6-4-7-14(18)9-13/h3-9H,10H2,1-2H3,(H,19,22)(H,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ROPZSGGSWGEAFH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)NC(=O)CNC(=O)C2=CC(=CC=C2)F)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.